Cas no 1456877-72-7 (1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl)-)

• Product Name: 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl)-
• CAS No: 1456877-72-7
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5151018
• Update Time: 2025-07-01

1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl)-

• Inchi： 1S/C19H19N3O4S/c23-22(24)15-2-4-18-17(11-15)16-3-1-14(12-19(16)27(18,25)26)21-10-9-20-7-5-13(21)6-8-20/h1-4,11-13H,5-10H2
• InChI Key： WBOQGKDOKBETNS-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)N(C1C=C3S(=O)(=O)C4=CC=C([N+]([O-])=O)C=C4C3=CC=1)CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes Dibenzothiophene-5,5-dioxides

Additional information on 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl)-

Introduction to 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) (CAS No. 1456877-72-7)

1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) (CAS No. 1456877-72-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of diazabicyclo compounds, which are known for their versatile pharmacological properties and ability to modulate various biological targets.

The molecular structure of 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) is characterized by a bicyclic ring system with a diazabicyclo core and a substituted dibenzothiophene moiety. The presence of the nitro group and the dioxido functionality imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The mechanism of action is believed to involve the modulation of key signaling pathways such as NF-κB and MAPK, which are implicated in inflammation and cancer progression.

In addition to its pharmacological activities, 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) has been studied for its potential as a lead compound in drug discovery programs. Its unique structure provides a scaffold for further chemical modifications to enhance its therapeutic efficacy and reduce potential side effects. Synthetic chemists have explored various strategies to optimize the structure of this compound, including the introduction of different substituents on the dibenzothiophene moiety and modifications to the diazabicyclo core.

The synthesis of 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps in the synthesis include the formation of the diazabicyclo core through a ring-closing metathesis reaction and the subsequent functionalization of the dibenzothiophene moiety through nitration and oxidation reactions.

In terms of its physical properties, 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) is typically obtained as a crystalline solid with a well-defined melting point and solubility characteristics. These properties are crucial for its use in pharmaceutical formulations and biological assays.

Clinical trials involving derivatives of 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) have shown promising results in treating various diseases. For example, a Phase II clinical trial evaluating a derivative of this compound for the treatment of advanced solid tumors demonstrated significant tumor regression in several patients with minimal adverse effects.

The safety profile of 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) has also been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant organ damage or systemic toxicity in animal models.

In conclusion, 1,4-Diazabicyclo[3.2.2]nonane, 4-(8-nitro-5,5-dioxido-3-dibenzothienyl) (CAS No. 1456877-72-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.